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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic pathways and
experimental protocols for the key intermediates of chlorantraniliprole, a potent anthranilic
diamide insecticide. The synthesis of chlorantraniliprole is a convergent process, primarily
involving the preparation of two key fragments that are subsequently coupled.[1] This
document outlines the methodologies for synthesizing these critical intermediates, presenting
guantitative data in structured tables and detailed experimental procedures.

Core Intermediates in Chlorantraniliprole Synthesis

The industrial production of chlorantraniliprole predominantly relies on the amide coupling of
two main intermediates[2]:

e 2-amino-5-chloro-N,3-dimethylbenzamide

e 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
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The final coupling of these intermediates can be achieved through direct amide bond formation
or via a two-step process involving a benzoxazinone intermediate.[2]

Synthesis of Intermediate 1: 2-amino-5-chloro-N,3-
dimethylbenzamide

A prevalent and efficient method for the synthesis of this substituted anthranilamide
intermediate begins with 2-nitro-3-methylbenzoic acid.[2] The synthetic pathway involves the
reduction of the nitro group, chlorination of the aromatic ring, and subsequent amidation.

Experimental Protocol: Synthesis of 2-amino-5-chloro-
N,3-dimethylbenzamide

This protocol is based on a multi-step synthesis starting from 2-nitro-3-methylbenzoic acid.[2][3]

Step 1: Reduction of 2-nitro-3-methylbenzoic acid

In a suitable reaction vessel, suspend 2-nitro-3-methylbenzoic acid in a solvent such as
ethanol.

e Add a catalyst, for example, Raney nickel.

o Pressurize the vessel with hydrogen gas (e.g., 0.2 MPa) and heat to approximately 50°C.[2]

e Maintain the reaction for several hours until completion, which can be monitored by
techniques like TLC or HPLC.

» After the reaction is complete, filter off the catalyst and concentrate the solvent under
reduced pressure to obtain 2-amino-3-methylbenzoic acid.

Step 2: Chlorination of 2-amino-3-methylbenzoic acid

e Suspend the 2-amino-3-methylbenzoic acid obtained from the previous step in an organic
solvent like dichloroethane.[3][4]

e Heat the mixture to 50°C with stirring.[4]
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 Introduce chlorine gas into the reaction mixture.[3]

e Upon completion of the reaction, cool the mixture to room temperature.

e The product, 2-amino-5-chloro-3-methylbenzoic acid, can be isolated by filtration.[3]
Step 3: Amidation to form 2-amino-5-chloro-N,3-dimethylbenzamide

e The 2-amino-5-chloro-3-methylbenzoic acid can be converted to the final intermediate
through several methods, including reaction with methylamine.[5] One approach involves the
formation of a benzoxazinone intermediate followed by ring-opening with methylamine.[1]

 Alternatively, the carboxylic acid can be activated, for example, with N,N'-
diisopropylcarbodiimide and 1-hydroxybenzotriazole, and then reacted with methylamine to
yield 2-amino-5-chloro-N,3-dimethylbenzamide.[6] A patent describes a process where the
reaction with methylamine can achieve a yield of 92% or higher.[6]

Quantitative Data for the Synthesis of 2-amino-5-chloro-
N,3-dimethylbenzamide
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Synthesis of Intermediate 2: 3-bromo-1-(3-chloro-2-
pyridinyl)-1H-pyrazole-5-carboxylic acid

A common and industrially viable route for the synthesis of this pyrazole carboxylic acid

derivative starts from 2,3-dichloropyridine.[2] This pathway involves several key

transformations including hydrazino-substitution, cyclization, bromination, oxidation, and

hydrolysis.[2]

Experimental Protocol: Synthesis of 3-bromo-1-(3-
chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid

Step 1: Hydrazino-substitution

e React 2,3-dichloropyridine with hydrazine hydrate in a solvent such as ethanol.

o Heat the reaction mixture under reflux to yield (3-chloropyridin-2-yl)-hydrazine.[2]
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Step 2: Cyclization with Diethyl Maleate

e The resulting hydrazine derivative is condensed with diethyl maleate in the presence of a
base like sodium ethoxide.

e This step forms the pyrazolidinone ring.[2]
Step 3: Bromination

e The pyrazolidinone intermediate is treated with a brominating agent such as phosphorus
oxybromide in a solvent like acetonitrile.[2]

Step 4: Oxidation

e The subsequent pyrazoline is oxidized to the corresponding pyrazole.[2] Potassium
persulfate can be used as the oxidizing agent.[7][8]

Step 5: Hydrolysis

e The ester group is hydrolyzed to the carboxylic acid. This is typically achieved by treating the
ethyl ester with a base like sodium hydroxide in aqueous methanol.[2][7]

e The reaction is followed by acidification with an acid such as hydrochloric acid to a pH of 2 to
precipitate the product.[2][7]

e The crude product can be purified by recrystallization from a solvent like isopropanol to
afford a purity of over 99.5%.[7]

Quantitative Data for the Synthesis of 3-bromo-1-(3-
chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
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Visualized Synthetic Pathways
Synthesis of 2-amino-5-chloro-N,3-dimethylbenzamide
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Caption: Synthetic pathway for 2-amino-5-chloro-N,3-dimethylbenzamide.
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Synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-
pyrazole-5-carboxylic acid

Click to download full resolution via product page

Caption: Synthetic route for 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid.

Final Coupling Reaction to Synthesize
Chlorantraniliprole

The final step in the synthesis is the coupling of the two key intermediates.[2]

Experimental Protocol: Final Coupling

 In areaction vessel, combine 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid
and 2-amino-5-chloro-N,3-dimethylbenzamide in a suitable solvent like acetonitrile.[1]

e Add a base, such as 3-methylpyridine, to the mixture.[1]
e Cool the reaction mixture to approximately -5°C.[1]

e Slowly add a solution of methanesulfonyl chloride in acetonitrile dropwise, maintaining the
temperature between -5 to 0°C.[1]

 After the addition is complete, stir the mixture at this temperature for about 15 minutes.[1]

o Perform a standard work-up, which may include washing with water and extracting with an
organic solvent.

The crude chlorantraniliprole can be purified by recrystallization.[1]

Logical Workflow for Chlorantraniliprole Synthesis
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Caption: Convergent synthesis strategy for chlorantraniliprole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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